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Compound of Interest

Compound Name: 2,2-Dimethylbutanal

Cat. No.: B1614802

CAS Number: 2094-75-9

This technical guide provides a comprehensive overview of 2,2-dimethylbutanal, a valuable
organic compound for researchers, scientists, and professionals in drug development. This
document details its chemical and physical properties, synthesis, and key reactions, with a
focus on experimental protocols and mechanistic pathways.

Chemical and Physical Properties

2,2-Dimethylbutanal, also known as 2,2-dimethylbutyraldehyde, is a branched-chain
aldehyde. Its structure, characterized by a quaternary carbon adjacent to the carbonyl group,
imparts specific reactivity. Due to the absence of a-hydrogens, it does not undergo typical
aldehyde reactions like aldol condensation but readily participates in reactions such as the
Cannizzaro reaction.

A summary of its key quantitative data is presented in the table below for easy reference.
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Property Value Reference
CAS Number 2094-75-9 N/A
Molecular Formula CeH120 N/A
Molecular Weight 100.16 g/mol N/A

Boiling Point 103 °C [1]

Density 0.8010 g/mL [1]
Refractive Index 1.3980 [1]

Flash Point 10-20°C [1]

Melting Point -72.5 °C (estimate) [1]

Synthesis of 2,2-Dimethylbutanal

A common and effective method for the synthesis of 2,2-dimethylbutanal is the oxidation of
the corresponding primary alcohol, 2,2-dimethyl-1-butanol. Below is a detailed experimental
protocol adapted from a general method for the oxidation of primary alcohols to aldehydes.

Experimental Protocol: Oxidation of 2,2-Dimethyl-1-
butanol

This protocol is based on a general procedure for the selective oxidation of primary alcohols.[2]

Materials:

2,2-Dimethyl-1-butanol

2,2,6,6-Tetramethylpiperidin-1-oxyl (TEMPO)

Dichloromethane (CHzCl2)

Potassium bromide (KBr)

Aqueous sodium hypochlorite (NaOCI), 1 M solution
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Sodium bicarbonate (NaHCO3)

Hydrochloric acid (HCI), 10% aqueous solution

Potassium iodide (KI)

Sodium thiosulfate (Na2S203), 10% aqueous solution

Anhydrous magnesium sulfate (MgSQOa)
Procedure:

 In a round-bottom flask, charge 2,2-dimethyl-1-butanol (0.50 mol), TEMPO (5 mmol),
dichloromethane (170 mL), and a solution of potassium bromide (0.050 mol) in water (25
mL).

« Vigorously stir the reaction mixture and cool it to -10°C using a salt-ice bath.

o Adjust the pH of the 1 M aqueous sodium hypochlorite solution to 9.5 by dissolving sodium
bicarbonate.

e Add the pH-adjusted sodium hypochlorite solution (0.55 mol, 550 mL) to the reaction mixture
over 15-20 minutes, ensuring the temperature is maintained between 10 and 15°C.

 After the addition is complete, continue stirring for an additional 3 minutes.
o Transfer the mixture to a separatory funnel and separate the organic layer.

» Wash the organic layer sequentially with a 10% aqueous hydrochloric acid solution
containing potassium iodide, a 10% aqueous sodium thiosulfate solution, and water.

» Dry the organic phase over anhydrous magnesium sulfate, filter, and distill at atmospheric
pressure to yield 2,2-dimethylbutanal as a colorless oil.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 2,2-dimethylbutanal.

Chemical Reactions of 2,2-Dimethylbutanal

A key reaction of 2,2-dimethylbutanal is the Cannizzaro reaction, a base-induced
disproportionation of two molecules of a non-enolizable aldehyde to yield a primary alcohol and
a carboxylic acid.

The Cannizzaro Reaction

In the presence of a strong base, one molecule of 2,2-dimethylbutanal is reduced to 2,2-
dimethyl-1-butanol, while the other is oxidized to 2,2-dimethylbutanoic acid.

Experimental Protocol: Cannizzaro Reaction of an
Aromatic Aldehyde

The following is a general procedure for the Cannizzaro reaction of an aromatic aldehyde,
which can be adapted for 2,2-dimethylbutanal.[3]

Materials:
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e p-Chlorobenzaldehyde (or 2,2-dimethylbutanal)
e Potassium hydroxide (KOH)

e Methanol

e Dichloromethane (CH2Cl2)

» Water

e Hydrochloric acid (HCI), concentrated

Procedure:

Dissolve potassium hydroxide in methanol in a reaction flask.
e Add the aldehyde to the basic methanolic solution.
o Reflux the reaction mixture. Occasional shaking may be necessary if a precipitate forms.

 After cooling, extract the mixture with dichloromethane. The alcohol product will be in the
organic layer, and the carboxylate salt will remain in the aqueous layer.

o Separate the layers. The alcohol can be isolated from the organic layer by solvent
evaporation and recrystallization.

» Acidify the aqueous layer with concentrated hydrochloric acid to precipitate the carboxylic
acid, which can then be collected by filtration and recrystallized.

Cannizzaro Reaction Mechanism Diagram
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Caption: Mechanism of the Cannizzaro reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2094-75-9 CAS MSDS (2,2-DIMETHYLBUTANAL) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

2. Organic Syntheses Procedure [orgsyn.org]

3. rsc.org [rsc.org]

To cite this document: BenchChem. [An In-depth Technical Guide to 2,2-Dimethylbutanal].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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